Cas no 845965-28-8 ((S)-1,1-bis(3,5-bis(trifluoromethyl)phenyl)tetrahydro-1H,3H-pyrrolo[1,2-c]oxazol-3-one)

• Product Name: (S)-1,1-bis(3,5-bis(trifluoromethyl)phenyl)tetrahydro-1H,3H-pyrrolo[1,2-c]oxazol-3-one
• CAS No: 845965-28-8
• MF: C₂₂H₁₃F₁₂NO₂
• MW: 551.324968099594
• CID: 3041000
• PubChem ID: 59015176
• Update Time: 2025-04-21

(S)-1,1-bis(3,5-bis(trifluoromethyl)phenyl)tetrahydro-1H,3H-pyrrolo[1,2-c]oxazol-3-one Chemical and Physical Properties

Names and Identifiers

• (S)-1,1-bis(3,5-bis(trifluoromethyl)phenyl)tetrahydro-1H,3H-pyrrolo[1,2-c]oxazol-3-one
• YOMDKDYSSRLDOJ-INIZCTEOSA-N
• (7aS)-1,1-bis[3,5-bis(trifluoromethyl)phenyl]-5,6,7,7a-tetrahydropyrrolo[1,2-c][1,3]oxazol-3-one
• SCHEMBL14365140
• 845965-28-8

• Inchi： 1S/C22H13F12NO2/c23-19(24,25)12-4-10(5-13(8-12)20(26,27)28)18(16-2-1-3-35(16)17(36)37-18)11-6-14(21(29,30)31)9-15(7-11)22(32,33)34/h4-9,16H,1-3H2/t16-/m0/s1
• InChI Key： YOMDKDYSSRLDOJ-INIZCTEOSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)C1(C2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)[C@@H]2CCCN2C(=O)O1)(F)F

Computed Properties

• Exact Mass: 551.07500
• Monoisotopic Mass: 551.0754666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 37
• Rotatable Bond Count: 2
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 7.55790